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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium phosphate dihydrate (NazHPO4-2H20), also known as disodium hydrogen
phosphate dihydrate or sodium phosphate dibasic dihydrate, is an inorganic salt widely utilized
across the pharmaceutical, biotechnology, and food industries.[1][2] Its primary function stems
from its excellent buffering capacity, which allows it to maintain stable pH levels in a variety of
formulations and solutions.[1][2] In pharmaceutical applications, this property is critical for
ensuring the stability, efficacy, and shelf-life of medications.[1][2] It is also employed as an
emulsifier, sequestrant, and a source of phosphorus in various processes.[2][3] This guide
provides a comprehensive overview of the technical data, experimental protocols, and safety
information for Disodium Phosphate Dihydrate, CAS number 10028-24-7.

Physicochemical Properties

Disodium phosphate dihydrate is a white, odorless, crystalline powder that is highly soluble
in water and practically insoluble in ethanol.[2][3][4] The anhydrous form is known to be
hygroscopic, readily absorbing moisture from the air.[5][6][7] AqQueous solutions of disodium
phosphate are moderately basic, with a pH typically ranging from 8.9 to 9.2 for a 0.5M solution.

[5](8]

Table 1: Physical and Chemical Properties of Disodium Phosphate Dihydrate (CAS: 10028-
24-7)
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Property Value Citations
Disodium hydrogen phosphate

IUPAC Name _ [11[]
dihydrate
Sodium phosphate dibasic

Synonyms ) ) [1][8][10]
dihydrate, DSP Dihydrate

CAS Number 10028-24-7 [1][4]118]

EC Number 231-448-7 [1][4]

Molecular Formula Naz2HPO4-2H20 [11[3]114]

Molecular Weight 177.99 g/mol [1][5][10]
White, odorless, crystalline

Appearance ) [B1141[7]
solid

Melting Point 925°C [8][11]

Density ~2.1 g/lcm3 at 20 °C [4]

o Highly soluble; 0.5 M at 20 °C

Solubility in Water ) [21[31[8]
(clear, colorless solution)
8.9 - 9.2 (0.5M solution at

pH . [8]
25°C)

Vapor Density 4.9 (vs air) [8][11]

Stable under normal

Stability conditions; effloresces in [4117]
warm, dry air.
Loses water of crystallization
. upon heating; converts to
Decomposition [31[41[7]

sodium pyrophosphate
(NasP207) at ~240-250°C.

Applications in Research and Drug Development
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The primary application of disodium phosphate dihydrate in scientific research and drug
development is as a buffering agent.[2][12] Phosphate-buffered saline (PBS) is a ubiquitous
buffer solution in biological research, used to maintain a constant pH for cellular and enzymatic
experiments. The HPO42~/H2POa4~ conjugate pair is most effective in the pH range of 6.2 to 8.2,
making it ideal for simulating physiological conditions.

Key applications include:

Buffer Preparation: It is a key component in preparing phosphate buffers for a wide range of
biochemical assays, enzyme reactions, and molecular biology research.[12][13][14]

o Pharmaceutical Formulations: It serves as an excipient in tablets, capsules, and injections to
control pH, which is crucial for drug stability and bioavailability.[1][2][12]

o Parenteral Nutrition: It is used in intravenous fluids and parenteral nutrition formulations as
an electrolyte source.[12]

o Water Treatment: In laboratory and industrial settings, it is used to prevent the formation of
scale by sequestering calcium ions.[1][2]

Experimental Protocols
Preparation of a 0.1 M Phosphate Buffer (pH ~7.4)

This protocol describes the preparation of a standard phosphate buffer using monosodium
phosphate and its conjugate base, disodium phosphate. The Henderson-Hasselbalch equation
is used to determine the required ratio of the two components.

Materials:

Monosodium phosphate (NaHz2POa4)

Disodium phosphate dihydrate (NazHPO4-2H20)

Deionized water

pH meter and probe
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e Volumetric flasks, beakers, graduated cylinders

o Stir plate and stir bars

e Sodium hydroxide (NaOH) or phosphoric acid (HzPOa) for pH adjustment
Methodology:

o Determine Component Ratio: Use the Henderson-Hasselbalch equation: pH = pKa + log
(IBase]/[Acid]). For the H2PO4~/HPO42~ buffer system, the pKa is approximately 7.2.

» Prepare Stock Solutions:

o 0.2 M Disodium Phosphate Dihydrate Solution: Dissolve 35.61 g of NazHPO4-2H20 in
deionized water and bring the final volume to 1000 mL.[15]

o 0.2 M Monosodium Phosphate Dihydrate Solution: Dissolve 31.21 g of NaH2PO4:2H20 in
deionized water and bring the final volume to 1000 mL.[15]

e Mix Solutions: To prepare 100 mL of a 0.1 M phosphate buffer at pH 7.4, mix the stock
solutions in the following ratio:

o 40.5 mL of the 0.2 M disodium phosphate solution.
o 9.5 mL of the 0.2 M monosodium phosphate solution.

o Dilute and Adjust pH: Transfer the mixed solution to a new beaker and add 50 mL of
deionized water to dilute the buffer to 0.1 M.

o Calibrate and Verify pH: Calibrate the pH meter. Place the probe in the buffer solution and
monitor the reading. If necessary, adjust the pH to 7.4 using dropwise additions of NaOH (to
increase pH) or H3POa4 (to decrease pH).

e Final Volume: Transfer the pH-adjusted buffer to a 100 mL volumetric flask and add
deionized water to the mark.

Quality Assay by Acid-Base Titration
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This protocol determines the purity of disodium hydrogen phosphate.[16][17] The principle
involves titrating a known quantity of the sample with a standardized acid.

Materials:

Disodium phosphate dihydrate sample

1 N Hydrochloric acid (HCI) volumetric standard

1 N Sodium hydroxide (NaOH) volumetric standard

Analytical balance

250 mL beakers

Burette

pH meter or appropriate indicator
Methodology:

o Sample Preparation: Accurately weigh a sample equivalent to 2.5 g of anhydrous Na2HPOa.
[17] Transfer the sample to a 250 mL beaker.

o Dissolution: Add 40.0 mL of 1 N HCI to the beaker and stir until the sample is completely
dissolved.[17]

« Titration: Titrate the excess HCI in the sample solution with 1 N NaOH until the endpoint is
reached (as determined by a pH meter or indicator).[17]

» Blank Titration: Separately, titrate a blank of 40.0 mL of the same 1 N HCI with the 1 N
NaOH.[17]

o Calculation: The purity of the NazHPOa is calculated based on the difference in the volume of
NaOH used for the sample and the blank. The acceptance criteria are typically between
98.0% and 100.5% on a dried basis.[17]

Safety and Handling
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Disodium phosphate dihydrate is generally considered safe to handle, but it can cause skin
and eye irritation upon contact.[2] Ingestion of large quantities may lead to gastrointestinal
discomfort.[6] Standard laboratory safety practices should always be followed.

Table 2: Safety and Handling Information for Disodium Phosphate Dihydrate (CAS: 10028-
24-7)
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Aspect

Recommendation

Citations

Personal Protection

Wear chemical safety goggles,
compatible chemical-resistant
gloves, and appropriate

protective clothing.

(o118l

Handling

Avoid contact with skin, eyes,
and clothing. Avoid ingestion
and inhalation of dust. Wash

thoroughly after handling.

[ol1s]

Storage

Store in a cool, dry, well-
ventilated area in a tightly
closed container.
Recommended storage is
+5°C to +30°C.

[71011][19]

Incompatibilities

Incompatible with strong
oxidizing agents, strong acids,

and strong bases.

[4106][11][20]

First Aid (Eyes)

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids apart.

Consult a physician.

[9]

First Aid (Skin)

Wash immediately with plenty
of water and soap for at least
15 minutes. Remove

contaminated clothing.

[°]

First Aid (Ingestion)

Wash out mouth with water. Do
not induce vomiting. Call a

physician.

[l21]

Spill Cleanup

Sweep up and shovel into
suitable containers for

disposal. Avoid dust formation.

[18]

© 2025 BenchChem. All rights reserved. 7/11

Tech Support


https://www.biosynth.com/Files/MSDS/FS/32/MSDS_FS32721_7000_EN.pdf
https://www.fishersci.no/store/msds?partNumber=10316440&countryCode=NO&language=en
https://www.biosynth.com/Files/MSDS/FS/32/MSDS_FS32721_7000_EN.pdf
https://www.fishersci.no/store/msds?partNumber=10316440&countryCode=NO&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4852564.htm
https://www.chembk.com/en/chem/Disodium%20Phosphate
https://www.merckmillipore.com/IN/en/product/di-Sodium-hydrogen-phosphate-dihydrate,MDA_CHEM-106580
https://www.atamanchemicals.com/disodium-phosphate-dihydrate_u35602/
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/353.pdf
https://www.chembk.com/en/chem/Disodium%20Phosphate
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/111740-SDS-EN.pdf
https://www.biosynth.com/Files/MSDS/FS/32/MSDS_FS32721_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FS/32/MSDS_FS32721_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FS/32/MSDS_FS32721_7000_EN.pdf
https://labbox.es/wp-content/uploads/FDS/SDS_EN_10502.pdf
https://www.fishersci.no/store/msds?partNumber=10316440&countryCode=NO&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of disodium
phosphate dihydrate.

Stock Solution Preparation

Dissolve NaH2POas-2H20

in dH20 (0.2M) . Buffer Formulation Finalization
Mix Stock Solutions Dilute with dH20 - Adjust pH to 7.4 Bring to Final Volume
(Calculated Ratio) to 0.1M (use NaOH / HsPOa) in Volumetric Flask
Dissolve NazHPOs-2H20 =

in dH20 (0.2M)

Click to download full resolution via product page

Caption: Experimental workflow for preparing a 0.1M phosphate buffer.

Addition of Acid (H*) Addition of Base (OH™)

Phosphate Buffer System
HPO42~ [ H2PO4~

Shifts to Consume H+ Shifts to Consume OH-

HPO42~ + H* & H2PO4~ H2PO4~ + OH~ & HPO42~ + H20
(pH decreases slightly) (pH increases slightly)

Click to download full resolution via product page
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Caption: Logical diagram of the phosphate buffer mechanism.
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Result
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Caption: Workflow for the quality assay of disodium phosphate by titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

